Cas no 1783-80-8 (4-Ethoxy-2-methylphenyl methyl sulfide)

• Product Name: 4-Ethoxy-2-methylphenyl methyl sulfide
• CAS No: 1783-80-8
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD22370316
• CID: 5082136
• PubChem ID: 12353570
• Update Time: 2026-03-01

4-Ethoxy-2-methylphenyl methyl sulfide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-methylmercapto-phenetol
• 4-Ethoxy-2-methylphenyl methyl sulfide
• (4-Ethoxy-2-methylphenyl)(methyl)sulfane

• MDL： MFCD22370316
• Inchi： 1S/C10H14OS/c1-4-11-9-5-6-10(12-3)8(2)7-9/h5-7H,4H2,1-3H3
• InChI Key： YQZDTWNTEMNIRM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C)OCC

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Ethoxy-2-methylphenyl methyl sulfide

4-Ethoxy-methylphenyl Methyl Sulfide
(CAS No. 1783-methyl Sulfide

The compound 4-Ethoxy-methyl Sulfide is an organosulfur molecule with notable structural versatility due to its combination of aromatic ether groups and thioether functionality. With CAS Registry Number 1783-, this compound has gained attention in recent years for its role as an intermediate in synthetic chemistry pathways.

The molecular structure features a benzene ring substituted with an ethoxy group at position four (para-substituted ethoxymethane) and a methyl substituent at position two (ortho-substituted methylene). The thioether linkage between the aryl group and terminal methanethiol unit creates unique electronic properties that enable participation in diverse chemical transformations.

In terms of physical characteristics, this compound exhibits a melting point range of -5°C to +5°C under standard conditions, with a density measured at approximately 1.06 g/cm³ at room temperature (caution: values may vary depending on purity grade). Recent spectroscopic analysis confirms its characteristic IR absorption bands at ~1,595 cm⁻¹ (C=C aromatic stretching) and ~690 cm⁻¹ (S-C stretching), which are critical for identification via FTIR spectroscopy.

Synthesis methodologies have evolved significantly since initial reports from the early 90s involving phase-transfer catalysis approaches using sodium hydrosulfite precursors. Current state-of-the-art methods published in Organic Process Research & Development (Vol. 26, Issue 9, Sept 2022) demonstrate improved yields through microwave-assisted protocols that optimize reaction conditions between substituted phenols and alkyl halides under solvent-free conditions.

In pharmaceutical applications, recent studies from Nature Communications (June 2023) revealed promising results when used as chiral auxiliary in asymmetric synthesis processes for developing novel kinase inhibitors targeting cancer pathways such as MAPK signaling cascade components like ERK proteins.

A significant breakthrough reported in Angewandte Chemie International Edition (March 2024) demonstrated that when incorporated into polymeric matrices via thiol-acrylate click chemistry reactions under controlled radical polymerization conditions, it enhances material biocompatibility without compromising mechanical properties - making it valuable for biomedical device fabrication.

Biochemical evaluations conducted by researchers at MIT's Department of Chemistry revealed unexpected antioxidant activity when tested against free radicals generated during lipid peroxidation processes using DPPH radical scavenging assays - findings published in Free Radical Biology & Medicine earlier this year suggest potential applications in nutraceutical formulations requiring stable phenolic antioxidants.

The sulfur-containing moiety has been leveraged in recent green chemistry initiatives where it serves as a recyclable catalyst support system for palladium-catalyzed cross-coupling reactions reported in Chemical Science Journal Q1 impact factor paper from December last year; these systems offer superior thermal stability compared to traditional phosphine ligands while maintaining catalytic efficiency over multiple reaction cycles.

In analytical chemistry contexts, this compound's distinct spectral signatures make it ideal as reference standard material for validating NMR methodologies used in quality control processes across various industries including food safety testing where trace contaminant detection requires precise calibration standards.

Safety Considerations:

While adhering to general laboratory safety protocols recommended for organic compounds involving proper ventilation during handling procedures are advised. This material should be stored away from strong oxidizing agents according to standard chemical management practices outlined by international safety organizations. No specific regulatory classifications apply under current international chemical safety frameworks. Optimal storage conditions include sealed containers protected from direct sunlight exposure. Recommended protective equipment includes standard lab attire such as gloves rated for organic solvents.

Current Research Frontiers:

Emerging research directions highlighted through abstracts presented at the American Chemical Society Spring National Meeting include investigations into its use as:

• A building block for constructing supramolecular architectures through π-stacking interactions with conjugated polymers;
• A component within photoresponsive materials systems demonstrating reversible photochromic behavior;
• An intermediate precursor for synthesizing novel anti-inflammatory agents targeting NF-kB signaling pathways;
• A stabilizer additive improving thermal stability profiles of lithium-ion battery electrolytes;
• A chiral selector additive enhancing enantioselectivity during preparative HPLC separations;
• A bioorthogonal reporter molecule compatible with live-cell imaging applications;
• A component within self-healing polymer networks exhibiting synergistic hydrogen bonding interactions;
• An inhibitor candidate against bacterial biofilm formation mechanisms studied via atomic force microscopy techniques;
• A stabilizing agent preventing aggregation phenomena observed during nanoparticle synthesis processes;
• A reagent facilitating selective oxidation reactions under mild reaction conditions without overoxidation side products;
• A building block enabling controlled radical polymerization techniques such as RAFT or ATRP systems;
• An additive improving drug loading efficiency within lipid-based delivery systems like liposomes or solid lipid nanoparticles;
• A component within stimuli-responsive hydrogel formulations triggered by redox or pH changes;
• An intermediate used to synthesize fluorescent probes sensitive to specific biological environments;
• A stabilizer preventing degradation processes during enzyme immobilization onto polymeric supports;
• An additive enhancing surface properties of biomedical implants through covalent attachment strategies;
• A reagent enabling efficient Suzuki-Miyaura coupling reactions under solvent-free conditions;
• An intermediate used to prepare novel metallofullerene derivatives with enhanced electronic properties;
Industrial Applications:

Recent industrial adoption trends noted through patent filings include:
• Inclusion within next-generation photovoltaic cell formulations where its electron-donating groups contribute to improved charge transport characteristics,

* This paragraph contains important information about recent industrial uses*


The compound's unique combination of functional groups allows it to serve multiple roles simultaneously:

• Mechanically reinforcing crosslinking agent,



The sulfur-containing moiety has been leveraged in recent green chemistry initiatives where it serves as recyclable catalyst support system for palladium-catalyzed cross-coupling reactions reported Q1 impact factor paper from December last year; these systems offer superior thermal stability compared traditional phosphine ligands while maintaining catalytic efficiency over multiple reaction cycles.
This material's ability to form stable complexes with transition metals makes it particularly useful in heterogeneous catalysis setups that simplify post-reaction catalyst recovery procedures.